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Compound of Interest

Compound Name: Idroxioleic Acid

Cat. No.: B1677144 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

2-Hydroxyoleic acid, a synthetic derivative of the naturally occurring oleic acid, has garnered

significant attention in biomedical research.[1][2] It is an orally bioavailable hydroxylated fatty

acid that modulates the lipid content of cancer cell membranes, leading to cell cycle arrest and

apoptosis in various cancer cell lines.[1] This document provides a detailed protocol for the

chemical synthesis of 2-hydroxyoleic acid from oleic acid, based on established methodologies.

[3]

Experimental Protocol: α-Hydroxylation of Oleic
Acid
This protocol details the synthesis of 2-hydroxyoleic acid via the α-hydroxylation of oleic acid.

The procedure involves the generation of an enolate followed by oxidation.[3]

Materials and Reagents:

Oleic Acid (1.0 g, 3.54 mmol)

Dry Tetrahydrofuran (THF) (10 mL)

1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU) (0.47 mL, 3.89 mmol)
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Lithium diisopropylamide (LDA) solution (1 M in THF) (8.4 mL, 8.4 mmol)

Oxygen gas (O₂)

3M Hydrochloric Acid (HCl) (aqueous solution) (10 mL)

Dichloromethane (DCM)

n-Hexane

Ethyl Acetate (EtOAc)

Acetic Acid (AcOH)

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica gel for flash column chromatography

Equipment:

Round-bottom flask

Stirring apparatus (magnetic stirrer and stir bar)

Heating mantle or oil bath

Thermometer

Gas bubbling tube

Separatory funnel

Rotary evaporator

Flash column chromatography setup

Thin-layer chromatography (TLC) plates and developing chamber

Procedure:
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Reaction Setup: To a stirred solution of oleic acid (1.0 g, 3.54 mmol) in dry THF (10 mL) in a

round-bottom flask, add DMPU (0.47 mL, 3.89 mmol) and LDA solution (8.4 mL, 8.4 mmol)

dropwise.

Heating: Heat the reaction mixture to 50–55 °C and maintain this temperature for 30

minutes.

Cooling and Oxidation: Allow the solution to gradually cool to room temperature.

Subsequently, bubble oxygen gas through the solution for 30 minutes.

Quenching: Quench the reaction by adding 10 mL of aqueous 3M HCl.

Solvent Removal: Remove the THF under reduced pressure using a rotary evaporator.

Extraction: Extract the aqueous mixture with DCM (3 x 20 mL).

Washing and Drying: Combine the organic layers and wash with brine (20 mL). Dry the

organic phase over anhydrous Na₂SO₄.

Concentration: Concentrate the dried organic solution under reduced pressure to obtain the

crude product.

Purification: Purify the residue by flash column chromatography (FCC) on silica gel using a

solvent gradient of n-hexane/EtOAc (from 6:4 to 1:1) to yield the target compound as a white

solid.[3]

Data Presentation
The following table summarizes the quantitative data obtained from the synthesis and

characterization of 2-hydroxyoleic acid.[3]
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Parameter Value

Yield 45%

Physical State White solid

TLC Rf 0.2 (1:1:0.1 n-hexane/EtOAc/AcOH)

1H NMR

(400 MHz, CDCl₃) δ 5.39–5.29 (m, 2 H), 4.27

(dd, J = 7.6, 4.3 Hz, 1 H), 2.05–1.96 (m, 4 H),

1.90–1.80 (m, 1 H), 1.75–1.64 (m, 1 H), 1.52–

1.39 (m, 2 H), 1.37–121 (m, 18 H), 0.88 (t, J =

6.7 Hz, 3 H)

13C NMR

(101 MHz, CDCl₃) δ 179.8, 130.0, 129.6, 70.3,

34.1, 31.9, 29.8, 29.7, 29.5, 29.3, 29.2, 29.1,

27.2, 27.1, 24.8, 22.7, 14.1

ESI-MS (m/z)
Calculated for C₁₈H₃₄O₃ [M+Na]⁺: 321.24,

[2M+Na]⁺: 619.49. Found: 321.69, 619.59

Experimental Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2-hydroxyoleic acid from oleic

acid.
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Caption: Workflow for the synthesis of 2-hydroxyoleic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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